Cas no 65325-69-1 (1-chloro-4-[(fluoromethyl)sulfinyl]benzene)
65325-69-1 structure
Product Name:1-chloro-4-[(fluoromethyl)sulfinyl]benzene
CAS No:65325-69-1
MF:C7H6ClFOS
MW:192.638343334198
CID:889344
PubChem ID:325135
Update Time:2025-04-19
1-chloro-4-[(fluoromethyl)sulfinyl]benzene Chemical and Physical Properties
Names and Identifiers
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- 1-chloro-4-[(fluoromethyl)sulfinyl]benzene
- 1-chloro-4-(fluoromethylsulfinyl)benzene
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- Inchi: 1S/C7H6ClFOS/c8-6-1-3-7(4-2-6)11(10)5-9/h1-4H,5H2
- InChI Key: BZXPFSLPSCQEFZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(CF)=O
Computed Properties
- Exact Mass: 191.98128
- Monoisotopic Mass: 191.9811918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- PSA: 17.07
1-chloro-4-[(fluoromethyl)sulfinyl]benzene Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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